Cas no 1013028-26-6 (3-tert-Butyl 4-Methyl (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylate)

• Product Name: 3-tert-Butyl 4-Methyl (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylate
• CAS No: 1013028-26-6
• MF: C₁₃H₂₃NO₅
• MW: 273.3254
• CID: 1084172
• PubChem ID: 39871806
• Update Time: 2024-11-04

3-tert-Butyl 4-Methyl (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-3-tert-Butyl 4-methyl 2,2,5-trimethyloxazolidine-3,4-dicarboxylate
• 3-tert-Butyl 4-Methyl (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylate
• 4-Methyl 3-(2-methyl-2-propanyl) (4R,5S)-2,2,5-trimethyl-1,3-oxaz olidine-3,4-dicarboxylate
• (4R,5S)-3-Boc-4-methoxycarbonyl-2,2,5-trimethyl-1,3-oxazolidine
• (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylic Acid 3-tert-Butyl 4-Methyl Ester
• (4S)-2,2,5beta-Trimethyloxazolidine-3,4alpha-dicarboxylic acid 3-tert-butyl 4-methyl ester
• 1013028-26-6
• MFCD21609189
• B5538
• T70010
• CS-0069296
• 3-O-Tert-butyl 4-O-methyl (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-3,4-dicarboxylate

• MDL： MFCD21609189
• Inchi： 1S/C13H23NO5/c1-8-9(10(15)17-7)14(13(5,6)18-8)11(16)19-12(2,3)4/h8-9H,1-7H3/t8-,9+/m1/s1
• InChI Key： FRSJJRXFHYGDSO-BDAKNGLRSA-N
• SMILES： O1[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)OC([H])([H])[H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099
• XLogP3: 1.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 320.0±42.0 °C at 760 mmHg
• Flash Point: 147.4±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-tert-Butyl 4-Methyl (4R,5S)-2,2,5-Trimethyloxazolidine-3,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives